2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid

• IUPAC Name: 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C15H12N2O5/c1-9-6-7-10(8-13(9)17(21)22)14(18)16-12-5-3-2-4-11(12)15(19)20/h2-8H,1H3,(H,16,18)(H,19,20)
• InChI Key: DMDUTJVKPYGWKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)O)[N+](=O)[O-]
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol

Description

2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid, also known as MNBA, is a chemical compound that has been used in various scientific research studies. MNBA is a derivative of benzoic acid and has been found to have potential applications in the field of medicine and biochemistry.

Mechanism of Action

The mechanism of action of 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid is not fully understood, but it has been proposed that it may act as a chelating agent for metal ions. 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid has been found to bind to zinc ions with high affinity, which has led to its application as a fluorescent probe for the detection of zinc ions in biological systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid have not been extensively studied. However, it has been reported that 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid can bind to zinc ions and inhibit the activity of certain zinc-dependent enzymes. 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid has also been found to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid in lab experiments is its high affinity for zinc ions, which makes it a useful tool for the detection of zinc ions in biological systems. Additionally, the synthesis method of 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid is well-established, which makes it easy to obtain in large quantities. However, one limitation of using 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid in lab experiments is its potential toxicity, as it has been found to inhibit the activity of certain zinc-dependent enzymes.

Future Directions

There are several future directions for the use of 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid in scientific research. One potential direction is the development of 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid-based fluorescent probes for the detection of other metal ions in biological systems. Additionally, 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid could be used as a building block for the synthesis of novel materials with potential applications in drug delivery and catalysis. Finally, further studies are needed to fully understand the mechanism of action of 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid and its potential applications in the treatment of cancer and other diseases.
Conclusion
In conclusion, 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid is a chemical compound that has potential applications in the field of medicine and biochemistry. The synthesis method of 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid is well-established, and it has been used in various scientific research studies. 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid has been found to have a high affinity for zinc ions and has potential applications as a fluorescent probe for the detection of zinc ions in biological systems. Additionally, 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid has been found to have potential applications in the treatment of cancer. Further studies are needed to fully understand the mechanism of action of 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid involves the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride to form an acid chloride intermediate. This intermediate is then reacted with 2-aminobenzoic acid in the presence of a base to form 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid. The synthesis method of 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid has been well-established in the literature and has been used in various studies.

Scientific Research Applications

2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid has been used in various scientific research studies, including its application as a fluorescent probe for the detection of zinc ions in biological systems. 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid has also been used as a ligand for the synthesis of metal-organic frameworks (MOFs) that have potential applications in gas storage and separation. Additionally, 2-[(4-methyl-3-nitrobenzoyl)amino]benzoic acid has been used as a building block for the synthesis of novel materials with potential applications in optoelectronics and catalysis.